Cas no 90969-01-0 (2-[Bis(methylsulfanyl)methylidene]-1-(2-methylprop-2-en-1-yl)cyclohexan-1-ol)

• Product Name: 2-[Bis(methylsulfanyl)methylidene]-1-(2-methylprop-2-en-1-yl)cyclohexan-1-ol
• CAS No: 90969-01-0
• MF: C₁₃H₂₂OS₂
• MW: 258.44318151474
• CID: 2813136
• PubChem ID: 13406366
• Update Time: 2025-04-21

2-[Bis(methylsulfanyl)methylidene]-1-(2-methylprop-2-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID90539778
• 2-[Bis(methylsulfanyl)methylidene]-1-(2-methylprop-2-en-1-yl)cyclohexan-1-ol
• 90969-01-0

• Inchi： 1S/C13H22OS2/c1-10(2)9-13(14)8-6-5-7-11(13)12(15-3)16-4/h14H,1,5-9H2,2-4H3
• InChI Key： NZOKZCFBFRVUFS-UHFFFAOYSA-N
• SMILES： S(C)/C(=C1\CCCCC\1(CC(=C)C)O)/SC

Computed Properties

• Exact Mass: 258.11120767Da
• Monoisotopic Mass: 258.11120767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.8Ų